![molecular formula C17H21Cl2N5O2 B6269942 1-{1-[1-(5-chloro-2,3-dihydro-1-benzofuran-3-carbonyl)piperidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride CAS No. 2418721-65-8](/img/no-structure.png)
1-{1-[1-(5-chloro-2,3-dihydro-1-benzofuran-3-carbonyl)piperidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride
Description
This compound is a novel H4R antagonist . It has been studied for its potential to attenuate symptoms in murine allergic asthma . The compound is a derivative of benzofuran, a class of compounds that are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives involves various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade . Another method involves the construction of a benzofuran ring through proton quantum tunneling . These methods are conducive to the construction of complex benzofuran ring systems .Molecular Structure Analysis
The molecular structure of this compound includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . The benzofuran ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
The chemical reactions involving benzofuran derivatives are diverse. For instance, the combination of unsubstituted benzylidene and a chloro di-substituted benzofuran ring exhibited greater activity compared to other members . A partial charge on the carbonyl oxygen in benzofuran is necessary for the activity .Physical And Chemical Properties Analysis
The physical and chemical properties of benzofuran derivatives can vary. For instance, some benzofuran compounds are white or colorless solids that are highly soluble in water and other polar solvents .Mechanism of Action
The compound acts as an antagonist of the H4 receptor . Treatment with this potent H4R antagonist significantly decreased the total cell count and eosinophils in BALF at lower doses . The expression of COX-2, 5-LO, NF-κB, and STAT3 in lung tissue was significantly reduced after treatment with this compound .
Future Directions
Benzofuran and its derivatives have attracted attention due to their biological activities and potential applications as drugs . They are considered potential natural drug lead compounds . Future research may focus on exploring the full therapeutic potential of these compounds for the treatment of various diseases .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of a triazole ring, followed by the coupling of a piperidine ring and a benzofuran ring to the triazole ring. The final step involves the addition of a methanamine group to the triazole ring.", "Starting Materials": [ "5-chloro-2,3-dihydro-1-benzofuran-3-carboxylic acid", "1-(3-azidopropyl)-1H-1,2,3-triazole", "3-(piperidin-3-yl)propan-1-amine", "Methanesulfonic acid", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Methanol", "Ethyl acetate", "Sodium azide", "N,N'-Dicyclohexylcarbodiimide (DCC)", "N,N-Dimethylformamide (DMF)", "N,N-Dimethylacetamide (DMAc)", "Triethylamine (TEA)", "N,N'-Diisopropylcarbodiimide (DIC)", "N-Hydroxysuccinimide (NHS)" ], "Reaction": [ "Step 1: Synthesis of 5-chloro-2,3-dihydro-1-benzofuran-3-carboxylic acid", "Step 2: Synthesis of 1-(3-azidopropyl)-1H-1,2,3-triazole", "Step 3: Synthesis of 1-{1-[1-(5-chloro-2,3-dihydro-1-benzofuran-3-carbonyl)piperidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride", "Step 3.1: Synthesis of 1-(5-chloro-2,3-dihydro-1-benzofuran-3-carbonyl)-3-(piperidin-3-yl)prop-2-yn-1-ol", "Step 3.2: Synthesis of 1-(5-chloro-2,3-dihydro-1-benzofuran-3-carbonyl)-3-(piperidin-3-yl)prop-2-yn-1-yl azide", "Step 3.3: Synthesis of 1-{1-[1-(5-chloro-2,3-dihydro-1-benzofuran-3-carbonyl)piperidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine", "Step 3.4: Synthesis of 1-{1-[1-(5-chloro-2,3-dihydro-1-benzofuran-3-carbonyl)piperidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride" ] } | |
CAS RN |
2418721-65-8 |
Molecular Formula |
C17H21Cl2N5O2 |
Molecular Weight |
398.3 |
Purity |
80 |
Origin of Product |
United States |
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